1-methyl-4-piperidinyl 2-methoxybenzoate hydrochloride

• IUPAC Name: (1-methylpiperidin-4-yl) 2-methoxybenzoate;hydrochloride
• InChI: InChI=1S/C14H19NO3.ClH/c1-15-9-7-11(8-10-15)18-14(16)12-5-3-4-6-13(12)17-2;/h3-6,11H,7-10H2,1-2H3;1H
• InChI Key: MBAKEIJZRCLUIQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)OC(=O)C2=CC=CC=C2OC.Cl
• Molecular Formula: C14H20ClNO3
• Molecular Weight: 285.76 g/mol

Description

1-methyl-4-piperidinyl 2-methoxybenzoate hydrochloride, also known as meperidine, is a synthetic opioid analgesic drug that is commonly used for pain management in medical settings. It was first synthesized in 1939 by Otto Eisleb and was marketed under the brand name Demerol. Meperidine is a Schedule II controlled substance in the United States due to its high potential for abuse and addiction. In recent years, there has been a growing interest in the scientific research applications of meperidine.

Mechanism of Action

Meperidine works by binding to opioid receptors in the brain and spinal cord, which results in a reduction in pain perception. It also has effects on other neurotransmitter systems, including the serotonin and norepinephrine systems. Meperidine is a mu-opioid receptor agonist, which means that it has a high affinity for the mu-opioid receptor subtype.
Biochemical and Physiological Effects
Meperidine has a number of biochemical and physiological effects on the body. It can cause respiratory depression, which can lead to hypoxia and potentially fatal respiratory failure. Meperidine can also cause nausea, vomiting, constipation, and dizziness. It has been shown to have a higher risk of toxicity and adverse effects compared to other opioid analgesics, such as morphine.

Advantages and Limitations for Lab Experiments

Meperidine has several advantages and limitations for use in laboratory experiments. One advantage is that it has a relatively short half-life, which allows for more precise control over dosing and timing of experiments. Meperidine is also highly soluble in water, which makes it easy to administer and measure. However, 1-methyl-4-piperidinyl 2-methoxybenzoate hydrochloride has a high potential for abuse and addiction, which can make it difficult to use in certain research settings.

Future Directions

There are several future directions for research on 1-methyl-4-piperidinyl 2-methoxybenzoate hydrochloride. One area of interest is the development of new analgesic drugs that have fewer side effects and lower potential for abuse than 1-methyl-4-piperidinyl 2-methoxybenzoate hydrochloride. Another area of interest is the study of the neurobiological mechanisms underlying opioid addiction and withdrawal. Additionally, there is a need for more research on the long-term effects of 1-methyl-4-piperidinyl 2-methoxybenzoate hydrochloride use on the brain and body, particularly in high-risk populations such as pregnant women and individuals with a history of substance abuse.

Scientific Research Applications

Meperidine has been used in scientific research for a variety of purposes, including the study of pain pathways and the development of new analgesic drugs. It has been shown to be effective in treating acute pain, chronic pain, and neuropathic pain. Meperidine has also been used in the study of opioid receptors and their interactions with other neurotransmitter systems.